2-[4-(2-pyridinyl)piperazino]-4H-3,1-benzothiazine

• IUPAC Name: 2-(4-pyridin-2-ylpiperazin-1-yl)-4H-3,1-benzothiazine
• InChI: InChI=1S/C17H18N4S/c1-2-6-15-14(5-1)13-22-17(19-15)21-11-9-20(10-12-21)16-7-3-4-8-18-16/h1-8H,9-13H2
• InChI Key: BJFWLHONJOCAKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC4=CC=CC=C4CS3
• Molecular Formula: C17H18N4S
• Molecular Weight: 310.4 g/mol

Description

2-[4-(2-pyridinyl)piperazino]-4H-3,1-benzothiazine, also known as Trazodone, is a psychoactive drug used to treat depression and anxiety disorders. Trazodone belongs to the class of drugs known as serotonin receptor antagonists and reuptake inhibitors (SARIs) and is structurally similar to nefazodone, another SARI drug.

Scientific Research Applications

Biopharmaceutical Applications

Substituted 4H-1,4-Benzothiazine and Piperazine compounds, including those similar to 2-[4-(2-pyridinyl)piperazino]-4H-3,1-benzothiazine, have been studied for their potential as biopharmaceutical materials, with specific focus on their antimicrobial and antioxidant properties. This exploration is part of the broader study of biologically important heterocycles and is driven by the fundamental principles of green chemistry (Saroha, Sharma, & Chhavi, 2020).

Industrial Applications

Nitrogen sulphur containing heterocycles, a group that includes 2-[4-(2-pyridinyl)piperazino]-4H-3,1-benzothiazine , are valued for their distinctive properties that make them suitable for diverse industrial applications. Industries such as medicinal/pharmaceutical, paint, packing, and textile utilize these compounds for various chemical and physical operations. The significance of these heterocycles extends to products like dyes, paint, agrochemicals, and medicines, primarily due to their bioactive behavior and the broad spectrum of activity they offer (Sharma, Amin, & Kumar, 2020).

Synthesis and Antimicrobial Studies

Various studies have focused on the synthesis of new derivatives of benzothiazines and piperazines, aiming to explore their antimicrobial properties. These studies involve the formation of complex chemical structures and subsequent evaluation of their antimicrobial efficacy, showcasing the potential therapeutic applications of these compounds (Patel & Agravat, 2009; Patel, Agravat, & Shaikh, 2011; Patel & Agravat, 2007).

Molecular Docking Studies

The exploration of benzothiazine-piperazine derivatives extends to molecular docking studies, which aim to understand their binding modes and interactions with specific proteins. This approach is particularly relevant in the development of anti-proliferative agents, where understanding the interaction at the molecular level can significantly enhance the efficacy and selectivity of potential treatments (Venkatesh et al., 2017).

Safety and Hazards

The safety and hazards associated with “2-[4-(2-pyridinyl)piperazino]-4H-3,1-benzothiazine” are not specified in the sources retrieved. As with any chemical compound, appropriate safety measures should be taken when handling it, and Material Safety Data Sheets (MSDS) should be consulted when available.